Cas no 898425-20-2 (4,8-bis(benzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane)

• Product Name: 4,8-bis(benzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane
• CAS No: 898425-20-2
• MF: C₁₉H₂₂N₂O₅S₂
• MW: 422.518382549286
• CID: 5482723
• Update Time: 2025-06-30

4,8-bis(benzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 4,8-bis(benzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane
• 4,8-bis(benzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane

• Inchi： 1S/C19H22N2O5S2/c22-27(23,17-7-3-1-4-8-17)20-13-11-19(12-14-20)21(15-16-26-19)28(24,25)18-9-5-2-6-10-18/h1-10H,11-16H2
• InChI Key： MKRAROAIABQJCJ-UHFFFAOYSA-N
• SMILES： O1C2(CCN(S(C3=CC=CC=C3)(=O)=O)CC2)N(S(C2=CC=CC=C2)(=O)=O)CC1

Additional information on 4,8-bis(benzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane

Recent Advances in the Study of 4,8-bis(benzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane (CAS: 898425-20-2)

The compound 4,8-bis(benzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane (CAS: 898425-20-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

One of the key areas of investigation has been the synthesis and structural modification of 4,8-bis(benzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane. Researchers have developed novel synthetic routes to improve the yield and purity of the compound, which is crucial for its further pharmacological evaluation. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have facilitated a deeper understanding of the compound's chemical properties and reactivity.

In addition to its synthetic aspects, the biological activities of 4,8-bis(benzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane have been extensively studied. Preliminary in vitro and in vivo studies have demonstrated its potential as an inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. For instance, the compound has shown inhibitory effects on certain kinases that play a critical role in cell proliferation and survival. These findings suggest its potential utility in the development of targeted therapies for cancer and inflammatory diseases.

Furthermore, recent research has explored the compound's pharmacokinetic and pharmacodynamic properties. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) profiles, as well as its toxicity and safety profiles. These investigations are essential for determining the compound's suitability for clinical development. Early results indicate that 4,8-bis(benzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane exhibits favorable pharmacokinetic properties, with good bioavailability and minimal off-target effects. However, further studies are needed to fully assess its therapeutic window and potential side effects.

The potential applications of 4,8-bis(benzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane extend beyond its direct therapeutic use. Researchers have also explored its role as a chemical probe to study biological pathways and identify novel drug targets. Its unique structure and reactivity make it a valuable tool for investigating the molecular mechanisms underlying various diseases. Additionally, the compound has been used in the development of new diagnostic agents, leveraging its ability to interact with specific biomolecules.

In conclusion, the recent advancements in the study of 4,8-bis(benzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane (CAS: 898425-20-2) underscore its potential as a versatile compound in chemical biology and pharmaceutical research. Its synthetic accessibility, biological activities, and pharmacokinetic properties make it a promising candidate for further investigation. Future research should focus on optimizing its therapeutic efficacy, exploring its applications in combination therapies, and conducting preclinical and clinical trials to validate its safety and effectiveness. As the field continues to evolve, this compound is likely to play a pivotal role in the discovery and development of next-generation therapeutics.